Cas no 130525-17-6 (1,1'-(2-propenyloxy)methylenebis2,6-dimethyl-Benzene)

1,1'-(2-propenyloxy)methylenebis2,6-dimethyl-Benzene Properties

Names and Identifiers

• Benzene,1,1'-[(2-propen-1-yloxy)methylene]bis[2,6-dimethyl-
• 2,2'-((Allyloxy)methylene)bis(1,3-dimethylbenzene)
• Benzene, 1,1'-[(2-propenyloxy)methylene]bis[2,6-dimethyl- (9CI)
• 1,1'-<(2-propenyloxy)methylene>bis(2,6-dimethylbenzene)
• 1'-[(2-propen-1-yloxy)Methylene]bis[2
• 6-diMethyl
• 6-diMethyl-
• 2,2-((allyloxy)methylene)bis(1,3-dimethylbenzene)
• 130525-17-6
• CS-13961
• CS-B0134
• Benzene,1,1'-[(2-propenyloxy)methylene]bis[2,6-dimethyl-
• 2-[(2,6-dimethylphenyl)-prop-2-enoxymethyl]-1,3-dimethylbenzene
• AKOS015911496
• 1,1'-[(2-Propenyloxy)methylene]bis[2,6-dimethyl-benzene
• Benzene, 1,1/'-[(2-propenyloxy)methylene]bis[2,6-dimethyl- (9CI)
• 2-[(2,6-DIMETHYLPHENYL)(PROP-2-EN-1-YLOXY)METHYL]-1,3-DIMETHYLBENZENE
• 2,2-((Allyloxy)methylene)bis(1,3-dimethylbenzene)
• +Expand

• InChIKey： FJVBXIYBEIVFDP-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H24O/c1-6-13-21-20(18-14(2)9-7-10-15(18)3)19-16(4)11-8-12-17(19)5/h6-12,20H,1,13H2,2-5H3
• SMILES： C=CCOC(C1=C(C)C=CC=C1C)C2=C(C)C=CC=C2C

Computed Properties

• Exact Mass: 280.18300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 280.182715385g/mol
• Heavy Atom Count: 21
• Complexity: 278
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• LogP: 5.21220
• PSA: 9.23000